2-[[[2-[(hydroxymethyl)[2-[(1-oxoallyl)amino]ethyl]amino]ethyl]amino]carbonyl]benzoic acid
2-[[[2-[(hydroxymethyl)[2-[(1-oxoallyl)amino]ethyl]amino]ethyl]amino]carbonyl]benzoic acid
Brand Name:
Vulcanchem
CAS No.:
100063-60-3
VCID:
VC0018175
InChI:
InChI=1S/C16H21N3O5/c1-2-14(21)17-7-9-19(11-20)10-8-18-15(22)12-5-3-4-6-13(12)16(23)24/h2-6,20H,1,7-11H2,(H,17,21)(H,18,22)(H,23,24)
SMILES:
C=CC(=O)NCCN(CCNC(=O)C1=CC=CC=C1C(=O)O)CO
Molecular Formula:
C16H21N3O5
Molecular Weight:
335.35 g/mol
2-[[[2-[(hydroxymethyl)[2-[(1-oxoallyl)amino]ethyl]amino]ethyl]amino]carbonyl]benzoic acid
CAS No.: 100063-60-3
Main Products
VCID: VC0018175
Molecular Formula: C16H21N3O5
Molecular Weight: 335.35 g/mol
![2-[[[2-[(hydroxymethyl)[2-[(1-oxoallyl)amino]ethyl]amino]ethyl]amino]carbonyl]benzoic acid - 100063-60-3](/images/no_structure.jpg)
| CAS No. | 100063-60-3 |
|---|---|
| Product Name | 2-[[[2-[(hydroxymethyl)[2-[(1-oxoallyl)amino]ethyl]amino]ethyl]amino]carbonyl]benzoic acid |
| Molecular Formula | C16H21N3O5 |
| Molecular Weight | 335.35 g/mol |
| IUPAC Name | 2-[2-[hydroxymethyl-[2-(prop-2-enoylamino)ethyl]amino]ethylcarbamoyl]benzoic acid |
| Standard InChI | InChI=1S/C16H21N3O5/c1-2-14(21)17-7-9-19(11-20)10-8-18-15(22)12-5-3-4-6-13(12)16(23)24/h2-6,20H,1,7-11H2,(H,17,21)(H,18,22)(H,23,24) |
| Standard InChIKey | XOXLECXVXJHGCC-UHFFFAOYSA-N |
| SMILES | C=CC(=O)NCCN(CCNC(=O)C1=CC=CC=C1C(=O)O)CO |
| Canonical SMILES | C=CC(=O)NCCN(CCNC(=O)C1=CC=CC=C1C(=O)O)CO |
| PubChem Compound | 113543 |
| Last Modified | Nov 11 2021 |
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